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Compound of Interest

Compound Name: Ethyl 3-iodopropanoate

CAS No.: 6414-69-3

Cat. No.: B3021156

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-iodopropanoate, a halogenated ester of significant interest in synthetic organic

chemistry, serves as a versatile building block and alkylating agent. Its unique structural

features, particularly the presence of an iodine atom at the β-position to the carbonyl group,

render it a valuable precursor for the introduction of a three-carbon chain in the synthesis of

more complex molecules. This guide provides a comprehensive overview of the physical

properties, safety considerations, synthetic routes, and key applications of ethyl 3-
iodopropanoate, with a focus on its relevance to researchers and professionals in the field of

drug discovery and development.

Core Physical and Chemical Properties
A thorough understanding of the physicochemical properties of ethyl 3-iodopropanoate is

paramount for its effective use in a laboratory setting. These properties dictate its behavior in
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various solvents and reaction conditions, as well as inform appropriate storage and handling

procedures.

Property Value Source(s)

Molecular Formula C₅H₉IO₂ [1]

Molecular Weight 228.03 g/mol [1]

Density 1.7 ± 0.1 g/cm³ [2]

Boiling Point 202.7 ± 13.0 °C at 760 mmHg [2]

Melting Point
Not Applicable (liquid at room

temperature)
[2]

Refractive Index (n_D_ ) 1.511 [2]

LogP 2.04 [2]

CAS Number 6414-69-3 [1][2]

Solubility Profile: Ethyl 3-iodopropanoate exhibits good solubility in a range of common

organic solvents, including alcohols, ethers, and chlorinated solvents. Its solubility in water is

limited.

Spectroscopic Characterization
Spectroscopic data is crucial for the unambiguous identification and purity assessment of ethyl
3-iodopropanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum of ethyl 3-iodopropanoate is expected to show

characteristic signals for the ethyl ester group (a quartet and a triplet) and the two methylene

groups of the propanoate chain (two triplets). The methylene group adjacent to the iodine

atom will be deshielded and appear further downfield compared to the methylene group

adjacent to the carbonyl group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/10911297
https://pubchem.ncbi.nlm.nih.gov/compound/10911297
https://www.chemsrc.com/en/cas/6414-69-3_987856.html
https://www.chemsrc.com/en/cas/6414-69-3_987856.html
https://www.chemsrc.com/en/cas/6414-69-3_987856.html
https://www.chemsrc.com/en/cas/6414-69-3_987856.html
https://www.chemsrc.com/en/cas/6414-69-3_987856.html
https://pubchem.ncbi.nlm.nih.gov/compound/10911297
https://www.chemsrc.com/en/cas/6414-69-3_987856.html
https://www.benchchem.com/product/b3021156/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-3-iodopropanoate-properties-synthesis-and-applications
https://www.benchchem.com/product/b3021156/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-3-iodopropanoate-properties-synthesis-and-applications
https://www.benchchem.com/product/b3021156/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-3-iodopropanoate-properties-synthesis-and-applications
https://www.benchchem.com/product/b3021156/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ethyl-3-iodopropanoate-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹³C NMR: The carbon NMR spectrum will display distinct peaks for the five carbon atoms in

the molecule. The carbon atom bonded to iodine will exhibit a characteristic chemical shift in

the upfield region of the spectrum.

Safety and Handling
Ethyl 3-iodopropanoate is a hazardous chemical and must be handled with appropriate safety

precautions in a well-ventilated fume hood.

GHS Hazard Statements:[1]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:[1]

Users should consult the Safety Data Sheet (SDS) for a complete list of precautionary

statements and personal protective equipment (PPE) recommendations. In general, handling

requires the use of chemical-resistant gloves, safety goggles, and a lab coat.

Synthesis of Ethyl 3-Iodopropanoate: A
Methodological Overview
A common and effective method for the synthesis of ethyl 3-iodopropanoate is through the

Finkelstein reaction, which involves the nucleophilic substitution of a halide. A plausible

synthetic route starts from a more readily available precursor, such as ethyl 3-

bromopropanoate.
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Experimental Protocol: Synthesis via Finkelstein
Reaction
Objective: To synthesize ethyl 3-iodopropanoate from ethyl 3-bromopropanoate and sodium

iodide.

Materials:

Ethyl 3-bromopropanoate

Sodium iodide (NaI)

Acetone (anhydrous)

Diethyl ether

Saturated aqueous sodium thiosulfate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

ethyl 3-bromopropanoate in anhydrous acetone.

Add a molar excess (typically 1.5 to 2 equivalents) of sodium iodide to the solution.

Heat the reaction mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

After completion, allow the mixture to cool to room temperature.

Remove the precipitated sodium bromide by filtration.

Evaporate the acetone under reduced pressure.
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Dissolve the residue in diethyl ether and wash sequentially with water, saturated aqueous

sodium thiosulfate solution (to remove any residual iodine), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude ethyl 3-iodopropanoate.

Purify the product by vacuum distillation.

Ethyl 3-iodopropanoate

C₅H₉IO₂

Alkylated Product

Nu-CH₂CH₂COOEt

 Alkylation Reaction

Nucleophile (Nu⁻)

Drug Scaffold Synthesis Complex Molecule Synthesis

Click to download full resolution via product page

Caption: Role of ethyl 3-iodopropanoate as an alkylating agent in synthesis.

While specific examples of drugs synthesized directly from ethyl 3-iodopropanoate are not

extensively documented in readily available literature, its utility can be inferred from the broader

class of alkylating agents used in pharmaceutical development. [3]These agents are

fundamental in constructing the carbon skeletons of a wide array of therapeutic agents.

Conclusion
Ethyl 3-iodopropanoate is a valuable reagent for the discerning synthetic chemist. Its well-

defined physical properties, coupled with its reactivity as an alkylating agent, make it a useful

tool for the construction of complex organic molecules. Adherence to strict safety protocols is

essential when handling this compound. The synthetic methodology outlined provides a reliable
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route to its preparation, paving the way for its application in diverse research and development

endeavors, particularly in the synthesis of novel therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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